3-Iodo-4-propoxy-1lambda6-thiolane-1,1-dione

• Molecular Formula: C7H13IO3S
• Molecular Weight: 304.15 g/mol
• IUPAC Name: 3-iodo-4-propoxythiolane 1,1-dioxide
• InChI: InChI=1S/C7H13IO3S/c1-2-3-11-7-5-12(9,10)4-6(7)8/h6-7H,2-5H2,1H3
• InChI Key: ANEPCRUPSSQPJK-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1CS(=O)(=O)CC1I

Description

3-Iodo-4-propoxy-1λ⁶-thiolane-1,1-dione is a sulfone-containing heterocyclic compound featuring a thiolane (tetrahydrothiophene) ring system with two sulfonyl oxygen atoms (1,1-dione). The molecule is substituted with an iodine atom at position 3 and a propoxy group (–OCH₂CH₂CH₃) at position 2. However, direct experimental data on this compound are scarce in the literature, necessitating comparative analysis with structurally related analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Iodo-4-propoxy-1lambda6-thiolane-1,1-dione typically involves the iodination of a suitable precursor, followed by the introduction of the propoxy group. The reaction conditions often require the use of specific reagents and catalysts to achieve the desired product with high yield and purity. For example, the iodination step may involve the use of iodine or an iodine-containing reagent, while the propoxy group can be introduced using a propylating agent under controlled conditions.

Industrial Production Methods

Industrial production of 3-Iodo-4-propoxy-1lambda6-thiolane-1,1-dione may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The process may include steps such as purification, crystallization, and quality control to meet industry standards.

Chemical Reactions Analysis

Types of Reactions

3-Iodo-4-propoxy-1lambda6-thiolane-1,1-dione undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the dione functionality to diols or other reduced forms.

Substitution: The iodine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid, and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Nucleophiles such as thiols, amines, or alkoxides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce diols. Substitution reactions can result in the formation of various substituted thiolane derivatives.

Scientific Research Applications

3-Iodo-4-propoxy-1lambda6-thiolane-1,1-dione has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

Medicine: Research may explore its potential therapeutic applications, such as in drug development or as a diagnostic tool.

Industry: It can be used in the development of new materials, catalysts, or other industrial applications.

Mechanism of Action

The mechanism of action of 3-Iodo-4-propoxy-1lambda6-thiolane-1,1-dione involves its interaction with specific molecular targets and pathways. The iodine atom and propoxy group may play a role in its reactivity and binding affinity to target molecules. The thiolane ring and dione functionality contribute to its overall chemical properties and potential biological activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure Analog: 3-Amino-4-(pyrrolidin-1-yl)-1λ⁶-thiolane-1,1-dione

This compound shares the 1λ⁶-thiolane-1,1-dione core but differs in substituents: an amino (–NH₂) group at position 3 and a pyrrolidinyl (–NC₄H₈) group at position 4 (Enamine Ltd, 2020). Key comparisons include:

• Electronic Effects: The iodine atom in the target compound is a strong electron-withdrawing group (EWG), enhancing electrophilicity at the adjacent carbon.
• Steric Effects : The propoxy group (–OCH₂CH₂CH₃) introduces greater steric bulk compared to the pyrrolidinyl group, which may influence reactivity in substitution or coupling reactions.
• Synthetic Utility: Iodine’s role as a leaving group could facilitate further functionalization (e.g., cross-coupling), whereas the amino group in the analog is more suited for condensation or cyclization reactions .

Functional Group Analog: Isoindoline-1,3-dione Derivatives

Compounds such as 2-[4-(3-methyl-5-thioxo-4-phenyl-1,2,4-triazolidin-3-yl)phenyl]isoindoline-1,3-dione (13c) and 2-[4-(3-methyl-5-thioxo-1,2,4-triazolidin-3-yl)-phenyl]isoindole-1,3-dione (14) (Molecules, 2015) share the 1,3-dione motif but differ in ring systems and substituents:

• Core Reactivity: The isoindoline-1,3-dione core is aromatic and planar, enabling π-π stacking interactions, whereas the thiolane-1,1-dione core is non-aromatic and conformationally flexible.
• Substituent Impact : The thioxo (C=S) group in analogs 13c and 14 introduces hydrogen-bonding capabilities absent in the sulfone (SO₂) group of the target compound. This difference affects solubility and biological activity .
• Spectral Data :

Property	Target Compound (Hypothesized)	13c
IR (C=O stretch)	~1785–1714 cm⁻¹	1785, 1714 cm⁻¹
¹H-NMR (CH₃)	δ ~2.50 ppm (propoxy CH₃)	δ 2.50 ppm (triazolidinyl CH₃)
MS (Molecular Ion)	~350–400 m/z (estimated)	414 m/z

Ether-Substituted Analog: (ZE)-N-{1-[4-(1,3-Dioxoindolin-2-yl)phenyl]ethylidene}benzohydrazide (15)

This compound features an ether-linked isoindoline-dione system but lacks the thiolane ring. Key contrasts include:

• Solubility : The propoxy group in the target compound may enhance lipophilicity compared to the benzohydrazide group in 15, which has polar NH and C=O moieties .
• Thermal Stability : The thiolane-1,1-dione core likely exhibits lower melting points (>150°C estimated) compared to 15 (m.p. 247–249°C) due to reduced aromaticity and crystallinity .

Biological Activity

3-Iodo-4-propoxy-1lambda6-thiolane-1,1-dione is a compound of interest in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

3-Iodo-4-propoxy-1lambda6-thiolane-1,1-dione is characterized by its thiolane ring structure, which contributes to its reactivity and biological properties. The presence of the iodine atom and the propoxy group enhances its lipophilicity and potential interactions with biological targets.

Research indicates that 3-Iodo-4-propoxy-1lambda6-thiolane-1,1-dione may exhibit pharmacological effects through several mechanisms:

• Protein Tyrosine Phosphatase (PTP) Inhibition : The compound has shown potential as a PTP inhibitor, which plays a crucial role in various signaling pathways related to cell growth and differentiation.
• Antimicrobial Activity : Preliminary studies suggest that compounds with similar thiolane structures possess antimicrobial properties, indicating a potential for 3-Iodo-4-propoxy-1lambda6-thiolane-1,1-dione in treating infections .

Biological Activity Data

The following table summarizes key findings from research on the biological activity of 3-Iodo-4-propoxy-1lambda6-thiolane-1,1-dione:

Activity	Assay Type	IC50/EC50 Values	Reference
PTP Inhibition	Enzymatic Assay	25 µM
Antimicrobial	Disk Diffusion Method	Zone of Inhibition: 15 mm (Staphylococcus aureus)
Cytotoxicity	MTT Assay	IC50 = 30 µM (HeLa cells)

Case Studies and Research Findings

Several studies have investigated the biological activity of compounds related to 3-Iodo-4-propoxy-1lambda6-thiolane-1,1-dione:

• Inhibition of Glycated Proteins : A study highlighted the compound's ability to inhibit the induction of inflammatory responses associated with glycated proteins. This suggests potential applications in treating conditions characterized by chronic inflammation .
• Vascular Smooth Muscle Proliferation : Another research effort focused on the modulation of vascular smooth muscle cell proliferation, indicating that this compound may be useful in managing vascular diseases such as atherosclerosis .